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Compound of Interest

Compound Name: Tedizolid-13C,d3

Cat. No.: B15566777

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic

separation and quantification of the antibiotic Tedizolid and its internal standard in various

biological matrices. The methods described are based on High-Performance Liquid

Chromatography (HPLC) with different detectors and Ultra-High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Introduction
Tedizolid is a second-generation oxazolidinone antibiotic effective against a range of gram-

positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Accurate and

reliable quantification of Tedizolid in biological samples is crucial for

pharmacokinetic/pharmacodynamic (PK/PD) studies, therapeutic drug monitoring, and drug

development. This application note outlines validated chromatographic methods for this

purpose.

Chromatographic Methods Overview
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Several chromatographic methods have been developed for the analysis of Tedizolid. The

choice of method often depends on the required sensitivity, the nature of the sample matrix,

and the available instrumentation. The most common approaches include:

High-Performance Liquid Chromatography (HPLC) with UV Detection: A cost-effective and

robust method suitable for relatively high concentrations of Tedizolid.[1][2]

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection: Offers

increased sensitivity compared to UV detection.[3][4]

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-

MS/MS): Provides the highest sensitivity and selectivity, making it ideal for detecting low

concentrations of Tedizolid in complex biological matrices.[5]

The selection of an appropriate internal standard is critical for accurate quantification.

Commonly used internal standards for Tedizolid analysis include 4-nitroaniline, L-tryptophan

methyl ester hydrochloride, deuterated Tedizolid (Tedizolid-d3), and Linezolid.

Quantitative Data Summary
The following tables summarize the quantitative data from various validated chromatographic

methods for Tedizolid analysis.

Table 1: HPLC Methods for Tedizolid Quantification
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Parameter
Method 1 (HPLC-
UV)

Method 2 (HPLC-
FL)

Method 3 (HPLC-
UV)

Matrix

Human Plasma,

Serum, Saline, Mouse

Plasma

Human Serum Mueller-Hinton Broth

Internal Standard 4-nitroaniline
L-tryptophan methyl

ester hydrochloride
Not Used

Linearity Range 0.2 - 5 µg/mL 0.025 - 10.0 µg/mL Not Specified

Lower Limit of

Quantification (LLOQ)

0.2 µg/mL (in human

plasma)
0.025 µg/mL 0.03 mg/L

Lower Limit of

Detection (LLOD)
Not Specified 0.01 µg/mL Not Specified

Accuracy Within 10% 99.2% - 107.7% 91.6% - 105.3%

Precision Within 10%

Intra-assay: 99.2% -

107.0%, Inter-assay:

99.2% - 107.7%

3.4% - 8.8% CV

Retention Time

(Tedizolid)

15.1 min (plasma),

16.3 min (saline)
12.9 min ~3.3 min

Retention Time

(Internal Standard)

8.8 min (plasma), 9.4

min (saline)
8.8 min Not Applicable

Recovery Not Specified 100.4% - 114.1%
66.13% (with

Methanol)

Table 2: UPLC-MS/MS Methods for Tedizolid Quantification
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Parameter
Method 4 (UPLC-
MS/MS)

Method 5 (LC-
MS/MS)

Method 6 (UPLC-
MS/MS)

Matrix Human Plasma Human Plasma
Rabbit Aqueous

Humor

Internal Standard Tedizolid-d3 Linezolid-d3 Linezolid

Linearity Range

Total: 5 - 5000 ng/mL,

Free: 1.5 - 1500

ng/mL

0.5 - 20 µg/mL 4.98 - 1000 ng/mL

Lower Limit of

Quantification (LLOQ)

Total: 5 ng/mL, Free:

1.5 ng/mL
0.5 µg/mL 4.98 ng/mL

Lower Limit of

Detection (LLOD)
Not Specified Not Specified 1.97 ng/mL

Accuracy Within FDA guidance

Intra-day: 0.50% -

12.00%, Inter-day: Not

Specified

Within US-FDA

guidelines

Precision Within FDA guidance

Intra-day: 2.51% -

5.90%, Inter-day: Not

Specified

Within US-FDA

guidelines

Recovery
Total: >92.3%, Free:

>85.3%
Not Specified Not Specified

MS/MS Transition

(Tedizolid)

m/z 371.00 → m/z

343.06
Not Specified m/z 371.15 → 343.17

MS/MS Transition

(Internal Standard)

m/z 374.07 → m/z

163.0
Not Specified m/z 338.18 → 296.22

Experimental Protocols
Protocol 1: HPLC-UV Method for Tedizolid in Human
Plasma
This protocol is based on the method described by Santini et al.
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1. Materials and Reagents

Tedizolid standard powder

4-nitroaniline (Internal Standard)

Acetonitrile (HPLC grade)

Sodium acetate

Deionized water

Trichloroacetic acid

Dimethyl sulfoxide (DMSO)

Ethanol

2. Chromatographic Conditions

Instrument: High-Performance Liquid Chromatography system with UV detector

Column: Reverse-phase column

Mobile Phase: Sodium acetate, deionized water, and acetonitrile

Flow Rate: 1.0 mL/min

Detection Wavelength: 251 nm

Injection Volume: Not specified

3. Standard and Sample Preparation

Tedizolid Stock Solution: Dissolve Tedizolid standard powder in DMSO.

Internal Standard Stock Solution: Prepare a 6 µg/mL solution of 4-nitroaniline in ethanol.
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Calibration Standards: Spike drug-free human plasma with Tedizolid stock solution to

achieve concentrations ranging from 0.2 to 5 µg/mL.

Quality Control (QC) Samples: Prepare QC samples in drug-free human plasma at low,

medium, and high concentrations.

Sample Preparation: To the plasma sample, add the internal standard solution followed by a

protein precipitation agent like trichloroacetic acid. Vortex and centrifuge. Collect the

supernatant for injection.

4. Analysis

Inject the prepared samples, calibration standards, and QC samples into the HPLC system.

Generate a calibration curve by plotting the peak height ratio of Tedizolid to the internal

standard against the concentration of the calibration standards.

Determine the concentration of Tedizolid in the unknown samples using the linear regression

equation from the calibration curve.

Protocol 2: HPLC-FL Method for Tedizolid in Human
Serum
This protocol is based on the method described by an uncited source.

1. Materials and Reagents

Tedizolid standard powder

L-tryptophan methyl ester hydrochloride (Internal Standard)

Methanol (HPLC grade)

Phosphoric acid (0.1 M)

Acetonitrile (HPLC grade)

Dimethyl sulfoxide (DMSO)
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Ultrapure water

2. Chromatographic Conditions

Instrument: High-Performance Liquid Chromatography system with a fluorescence detector

Column: Octadecyl silane (ODS) Hypersil column (150 mm × 4.6 mm, 5 µm)

Mobile Phase: 0.1 M phosphoric acid and methanol (60:40, v/v), pH 7.0

Flow Rate: Not specified

Detection Wavelength: Excitation: 300 nm, Emission: 340 nm

Total Run Time: 15 minutes

3. Standard and Sample Preparation

Tedizolid Stock Solution: Dissolve 1 mg of pure Tedizolid powder in DMSO to a final volume

of 4 mL to obtain a 250 µg/mL solution.

Internal Standard Solution: Prepare a 50 µg/mL aqueous solution of L-tryptophan methyl

ester hydrochloride.

Calibration Standards: Serially dilute the Tedizolid stock solution with ultrapure water and

add to drug-free human serum to obtain final concentrations of 0.025 to 10.0 µg/mL.

Sample Preparation: To 100 µL of serum sample, add 25 µL of the internal standard solution.

Add 100 µL of acetonitrile to deproteinize the sample. Vortex for 30 seconds, let it stand for

10 minutes, and then centrifuge at 14,000 × g for 5 minutes. Collect 150 µL of the

supernatant for injection.

4. Analysis

Inject the prepared samples into the HPLC system.

Construct a calibration curve by plotting the peak height ratio of Tedizolid to the internal

standard against the concentration.
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Quantify Tedizolid in the test samples from the calibration curve.

Protocol 3: UPLC-MS/MS Method for Total and Free
Tedizolid in Human Plasma
This protocol is based on the method described by an uncited source.

1. Materials and Reagents

Tedizolid

Tedizolid-d3 (Internal Standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Ultrapure water (LC-MS grade)

Formic acid (LC-MS grade)

Ammonia solution (25%)

Phosphoric acid (85%)

Dimethyl sulfoxide

2. Chromatographic and Mass Spectrometric Conditions

Instrument: UPLC system coupled to a tandem mass spectrometer

Column: C18 column

Mobile Phase: A gradient of mobile phases containing acetonitrile and water with formic acid.

Ionization Mode: Positive ion mode

MRM Transitions:
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Tedizolid: m/z 371.00 → m/z 343.06

Tedizolid-d3: m/z 374.07 → m/z 163.0

3. Standard and Sample Preparation

Stock Solutions: Prepare stock solutions of Tedizolid and Tedizolid-d3 in an appropriate

solvent.

Calibration Standards and QCs: Prepare working solutions by diluting the stock solutions.

Spike these into blank human plasma to obtain the desired concentrations for total and free

Tedizolid.

Sample Preparation (Total Tedizolid): Perform solid-phase extraction (SPE) using a 96-well

HLB µElution plate.

Sample Preparation (Free Tedizolid): Use equilibrium dialysis to separate the free fraction of

Tedizolid from plasma proteins, followed by SPE of the dialysate.

4. Analysis

Inject the extracted samples onto the UPLC-MS/MS system.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a weighted (1/x) linear regression calibration curve to determine the

concentrations of total and free Tedizolid in the plasma samples.

Visualizations
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Click to download full resolution via product page

Caption: HPLC analysis workflow for Tedizolid.
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Caption: UPLC-MS/MS workflow for Tedizolid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Chromatographic Separation of
Tedizolid and its Internal Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566777/docs#application-note-chromatographic-
separation-of-tedizolid-and-its-internal-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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